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For Researchers, Scientists, and Drug Development Professionals

Introduction
D-(+)-Cellotriose is a trisaccharide composed of three β(1→4) linked D-glucose units. As a

fundamental cello-oligosaccharide, it serves as a key intermediate in the enzymatic hydrolysis

of cellulose, the most abundant biopolymer on Earth.[1][2] This technical guide provides a

comprehensive overview of the physicochemical properties, experimental applications, and

biological roles of D-(+)-Cellotriose, tailored for professionals in research and drug

development. Its utility spans from a standard in carbohydrate analysis and a substrate for

cellulase activity assays to its emerging roles as a prebiotic and a signaling molecule in plant

immunology.[3][4][5]

Physicochemical Properties
D-(+)-Cellotriose is a white to off-white solid, characterized by the following properties.[3][6][7]

The quantitative data are summarized in Table 1 for ease of reference.

Table 1: Physicochemical Properties of D-(+)-Cellotriose
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Property Value References

CAS Number 33404-34-1 [3][6][7]

Molecular Formula C₁₈H₃₂O₁₆ [3][6][7]

Molecular Weight 504.44 g/mol [3][6][7]

Appearance White to off-white solid/powder [3][6][7]

Melting Point 156-170 °C [3][6][7]

Solubility

Slightly soluble in water

(sonication may be required),

DMSO, and Methanol. Soluble

in water at 50mg/mL.

[6][7][8]

Purity ≥95% [3][6][7]

Optical Activity +32° → +23° [9]

Storage Temperature

2-8°C or -20°C for long-term

storage. Hygroscopic, store

under inert atmosphere.

[5][6][7]

Experimental Protocols and Applications
D-(+)-Cellotriose is a versatile tool in various experimental settings. Below are detailed

methodologies for its key applications.

Substrate for Cellulase Activity Assays
D-(+)-Cellotriose is an ideal substrate for characterizing the activity of cellulolytic enzymes,

particularly endo- and exo-glucanases.
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Caption: Workflow for a typical cellulase activity assay using D-(+)-Cellotriose.

This protocol is adapted from standard procedures for measuring cellulase activity where the

release of reducing sugars is quantified.[10][11]

Reagent Preparation:

Substrate Solution: Prepare a solution of D-(+)-Cellotriose (e.g., 1% w/v) in a suitable

buffer (e.g., 50 mM sodium acetate, pH 5.0).

Enzyme Dilution: Dilute the cellulase enzyme preparation in the same buffer to a

concentration that results in a measurable release of reducing sugars within the linear

range of the assay.

DNS (3,5-Dinitrosalicylic Acid) Reagent: Prepare the DNS reagent for quantifying reducing

sugars.

Enzymatic Reaction:

Add a defined volume of the enzyme dilution to a pre-warmed tube containing the D-(+)-
Cellotriose substrate solution.
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Incubate the reaction mixture at the optimal temperature and pH for the enzyme (e.g.,

50°C for 60 minutes).

Prepare a blank control with buffer instead of the enzyme solution.

Quantification of Reducing Sugars:

Stop the reaction by adding DNS reagent.

Boil the tubes for a specific time (e.g., 5-15 minutes) to allow for color development.

After cooling, measure the absorbance at 540 nm.

Determine the concentration of reducing sugars released by comparing the absorbance to

a standard curve prepared with known concentrations of glucose.

Analytical Standard for Carbohydrate Analysis
D-(+)-Cellotriose is frequently used as a standard for the identification and quantification of

oligosaccharides in complex mixtures using High-Performance Anion-Exchange

Chromatography with Pulsed Amperometric Detection (HPAEC-PAD).[7][12]

Sample Preparation HPAEC-PAD System Data Analysis

Hydrolyzed Biomass/
Oligosaccharide Mixture Filter Sample (0.22 µm) Inject Sample Anion-Exchange Separation

(e.g., CarboPac Column)
Pulsed Amperometric

Detection Generate Chromatogram Identify & Quantify Peaks
(vs. Cellotriose Standard)

Click to download full resolution via product page

Caption: Workflow for HPAEC-PAD analysis of oligosaccharides with D-(+)-Cellotriose as a

standard.

This protocol provides a general guideline for the analysis of cello-oligosaccharides.[7][13]

System Preparation:
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Equilibrate the HPAEC-PAD system with the appropriate mobile phase (e.g., a gradient of

sodium hydroxide and sodium acetate).

Use a carbohydrate-specific column, such as a CarboPac™ PA1 or PA200.

Standard Preparation:

Prepare a stock solution of D-(+)-Cellotriose of known concentration in deionized water.

Create a series of dilutions to generate a calibration curve.

Sample Preparation:

Dilute the sample containing the oligosaccharide mixture to fall within the concentration

range of the calibration curve.

Filter the sample through a 0.22 µm syringe filter before injection.

Chromatographic Analysis:

Inject the standards and samples onto the column.

Run the appropriate gradient elution program to separate the oligosaccharides.

Detect the eluted carbohydrates using the pulsed amperometric detector.

Data Analysis:

Identify the D-(+)-Cellotriose peak in the sample chromatograms by comparing the

retention time with that of the standard.

Quantify the amount of D-(+)-Cellotriose in the sample by using the calibration curve

generated from the standards.

In Vitro Assessment of Prebiotic Activity
D-(+)-Cellotriose can be utilized to study the growth-promoting effects on beneficial gut

bacteria, such as Bifidobacterium and Lactobacillus species.[4][14]
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Caption: Workflow for in vitro assessment of the prebiotic activity of D-(+)-Cellotriose.

This protocol is based on in vitro fermentation models using pure cultures of probiotic bacteria.

[4][15]

Culture Preparation:

Grow the selected probiotic strains (e.g., Bifidobacterium longum, Lactobacillus plantarum)

in their appropriate growth media under anaerobic conditions.

Fermentation Setup:

Prepare a basal fermentation medium lacking a carbohydrate source.

Supplement the basal medium with D-(+)-Cellotriose at a defined concentration (e.g., 1-

2% w/v).

Include positive controls (e.g., glucose, inulin) and a negative control (no carbohydrate).

Inoculate the media with the prepared bacterial cultures.
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Anaerobic Incubation:

Incubate the cultures anaerobically at 37°C.

Collect samples at various time points (e.g., 0, 12, 24, 48 hours).

Analysis:

Bacterial Growth: Measure the optical density at 600 nm (OD₆₀₀) to determine bacterial

growth.

pH Measurement: Monitor changes in the pH of the culture medium.

Short-Chain Fatty Acid (SCFA) Analysis: Analyze the production of SCFAs (e.g., acetate,

propionate, butyrate) in the culture supernatant using gas chromatography (GC) or high-

performance liquid chromatography (HPLC).

Biological Signaling in Plants
Recent research has identified cellotriose as a Damage-Associated Molecular Pattern (DAMP)

in plants, specifically in Arabidopsis thaliana. DAMPs are molecules released upon tissue

damage that trigger an immune response.

Signaling Pathway: Cellotriose-Induced Immunity in
Arabidopsis
Cellotriose, a breakdown product of the plant cell wall, is recognized by the malectin domain-

containing receptor kinase CORK1.[1][8] This recognition initiates a signaling cascade that

leads to downstream immune responses, including the production of reactive oxygen species

(ROS) and the activation of defense-related genes through the phosphorylation of MAP

kinases.[1][8]
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Caption: Cellotriose signaling pathway in Arabidopsis thaliana.

Conclusion
D-(+)-Cellotriose is a valuable and multifaceted molecule for researchers and scientists. Its

well-defined physicochemical properties make it an excellent standard and substrate for

analytical and enzymatic studies. Furthermore, its biological activities as a prebiotic and a plant

immune elicitor open up exciting avenues for research in gut health and plant science. This

guide provides the foundational technical information and experimental frameworks to

effectively utilize D-(+)-Cellotriose in a variety of research and development applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b10769720#cas-number-33404-34-1-d-cellotriose-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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